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Compound of Interest

Compound Name: Boc-Lys(Mtt)-OH

Cat. No.: B15383959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of Nα-Boc-Nε-(4-

methyltrityl)-L-lysine (Boc-Lys(Mtt)-OH), a critical building block in solid-phase peptide

synthesis (SPPS). Understanding the solubility of this protected amino acid is paramount for

optimizing reaction conditions, ensuring high coupling efficiencies, and preventing aggregation

during peptide assembly. This document presents available solubility data, outlines a detailed

experimental protocol for solubility determination, and illustrates key concepts through visual

diagrams.

Core Concepts in Boc-Lys(Mtt)-OH Solubility
The solubility of Boc-Lys(Mtt)-OH is governed by a combination of factors inherent to its

molecular structure. The bulky and hydrophobic tert-butoxycarbonyl (Boc) and 4-methyltrityl

(Mtt) protecting groups significantly influence its solubility profile, generally rendering it more

soluble in organic solvents than in aqueous solutions. The polarity of the solvent, its ability to

form hydrogen bonds, and the temperature are all critical parameters that dictate the extent to

which Boc-Lys(Mtt)-OH will dissolve.

Quantitative Solubility Data
While comprehensive quantitative solubility data for Boc-Lys(Mtt)-OH across a wide spectrum

of solvents is not extensively published, the following table summarizes available qualitative

and quantitative information for Boc-Lys(Mtt)-OH and its closely related analogs, Fmoc-
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Lys(Mtt)-OH and Fmoc-Lys(Boc)-OH. This comparative data provides valuable insights for

solvent selection in practical applications.

Compound Solvent Solubility Remarks

Boc-Lys(Mtt)-OH

DCHA Salt

Dimethylformamide

(DMF)
Soluble

The

dicyclohexylamine salt

form enhances

solubility in some

organic solvents.[1]

Dichloromethane

(DCM)
Soluble [1]

Water Less Soluble [1]

Fmoc-Lys(Mtt)-OH
Dimethylformamide

(DMF)

150 mg/mL (0.3g in

2mL)

"Clearly soluble" as

per supplier data.

Dimethyl Sulfoxide

(DMSO)
100 mg/mL [2]

Fmoc-Lys(Boc)-OH Water ≥ 4.69 mg/mL

Dimethyl Sulfoxide

(DMSO)
≥ 100.8 mg/mL

Ethanol (EtOH) ≥ 51 mg/mL

Experimental Protocol: Determination of Boc-
Lys(Mtt)-OH Solubility via the Isothermal Saturation
Method
This protocol details a reliable method for determining the solubility of Boc-Lys(Mtt)-OH in a

specific solvent at a controlled temperature. The gravimetric determination of the dissolved

solid in a saturated solution is a fundamental and accurate approach.[3][4]

Materials:
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Boc-Lys(Mtt)-OH

Selected solvent of interest (e.g., DMF, DCM, acetonitrile)

Analytical balance (readable to 0.0001 g)

Thermostatic shaker or water bath

Vials with screw caps

Syringe filters (0.2 µm, solvent-compatible)

Pre-weighed evaporation dishes or vials

Drying oven or vacuum desiccator

Vortex mixer

Pipettes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Boc-Lys(Mtt)-OH to a vial containing a known volume of the

selected solvent. The presence of undissolved solid is crucial to ensure saturation.

Securely cap the vial and place it in a thermostatic shaker or water bath set to the desired

temperature (e.g., 25 °C).

Equilibrate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium

is reached. The system should be under constant agitation.

Sample Withdrawal and Filtration:

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette, avoiding any solid

particles.
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Filter the collected supernatant through a 0.2 µm syringe filter into a pre-weighed

evaporation dish or vial. This step is critical to remove any remaining microcrystals.

Solvent Evaporation and Mass Determination:

Place the evaporation dish containing the filtered saturated solution in a drying oven at a

temperature that will evaporate the solvent without degrading the Boc-Lys(Mtt)-OH (e.g.,

40-50 °C). Alternatively, a vacuum desiccator can be used.

Continue the drying process until a constant weight of the dried residue is achieved.

Accurately weigh the evaporation dish with the dried Boc-Lys(Mtt)-OH.

Calculation of Solubility:

Calculate the mass of the dissolved Boc-Lys(Mtt)-OH by subtracting the initial weight of

the empty evaporation dish from the final weight.

The solubility can be expressed in various units, such as g/L or mg/mL, by dividing the

mass of the dissolved solid by the volume of the solvent used.

Visualizing Key Concepts and Workflows
To further elucidate the factors influencing solubility and the experimental process, the following

diagrams are provided.
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Caption: Factors influencing Boc-Lys(Mtt)-OH solubility.
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Isothermal Saturation Method

1. Prepare Supersaturated Solution
(Excess Boc-Lys(Mtt)-OH in solvent)

2. Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

3. Sample and Filter Supernatant
(0.2 µm syringe filter)

4. Evaporate Solvent
(Drying oven or vacuum)

5. Gravimetric Analysis
(Weigh dried solute)

6. Calculate Solubility
(mg/mL or g/L)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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